Cas no 103898-12-0 (tert-butyl bis(2-oxoethyl)carbamate)

tert-butyl bis(2-oxoethyl)carbamate structure
103898-12-0 structure
Product Name:tert-butyl bis(2-oxoethyl)carbamate
CAS No:103898-12-0
MF:C9H15NO4
MW:201.219702959061
CID:1010981
PubChem ID:13574547
Update Time:2025-04-20

tert-butyl bis(2-oxoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl bis(2-oxoethyl)carbamate
    • DB-214516
    • DTXSID501249006
    • tert-butyl N,N-bis(2-oxoethyl)carbamate
    • Carbamic acid, N,N-bis(2-oxoethyl)-, 1,1-dimethylethyl ester
    • Bis-(2-oxo-ethyl)-carbamic acid tert-butyl ester
    • CS-0433220
    • XSAUPJILWUFVRQ-UHFFFAOYSA-N
    • 103898-12-0
    • SCHEMBL111602
    • 1,1-Dimethylethyl N,N-bis(2-oxoethyl)carbamate
    • MDL: MFCD16036639
    • Inchi: 1S/C9H15NO4/c1-9(2,3)14-8(13)10(4-6-11)5-7-12/h6-7H,4-5H2,1-3H3
    • InChI Key: XSAUPJILWUFVRQ-UHFFFAOYSA-N
    • SMILES: O(C(N(CC=O)CC=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 201.10010796g/mol
  • Monoisotopic Mass: 201.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.7Ų
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